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Compound of Interest

Compound Name: 5-Phenylpenta-2,4-dienal

Cat. No.: B075885 Get Quote

This technical guide provides an in-depth overview of (2E,4E)-5-phenylpenta-2,4-dienal,
including its chemical identity, physicochemical properties, and key experimental protocols.

This document is intended for researchers, scientists, and professionals in the fields of

chemistry and drug development.

Chemical Identity
The compound with the systematic name (2E,4E)-5-phenylpenta-2,4-dienal is a

polyunsaturated aldehyde.

IUPAC Name: (2E,4E)-5-phenylpenta-2,4-dienal[1]

Synonyms: 5-Phenylpenta-2,4-dienal, 5-phenyl-2,4-pentadienal

CAS Number: 13466-40-5

Molecular Formula: C₁₁H₁₀O

Physicochemical Properties
A summary of the key quantitative data for (2E,4E)-5-phenylpenta-2,4-dienal is presented in

the table below.
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Property Value Source

Molecular Weight 158.20 g/mol PubChem

Melting Point 43 °C Stenutz[2]

XLogP3-AA 2.5 PubChem

Hydrogen Bond Donor Count 0 PubChem

Hydrogen Bond Acceptor

Count
1 PubChem

Rotatable Bond Count 3 PubChem

Experimental Protocols
Detailed methodologies for the synthesis and reduction of (2E,4E)-5-phenylpenta-2,4-dienal
are provided below.

3.1. Synthesis via Claisen-Schmidt Condensation

The primary synthetic route to (2E,4E)-5-phenylpenta-2,4-dienal is a base-catalyzed crossed

aldol condensation, specifically a Claisen-Schmidt condensation, between cinnamaldehyde

and acetaldehyde.[1]

Reaction Principle: A base abstracts an acidic α-hydrogen from acetaldehyde to form a

nucleophilic enolate. This enolate then attacks the electrophilic carbonyl carbon of

cinnamaldehyde. The resulting β-hydroxy aldehyde intermediate readily undergoes

dehydration to yield the highly conjugated (2E,4E)-5-phenylpenta-2,4-dienal.[1]

Materials:

Cinnamaldehyde

Acetaldehyde

Base (e.g., Sodium Hydroxide)

Solvent (e.g., Ethanol, Water)
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Acid for neutralization (e.g., Hydrochloric Acid)

Organic solvent for extraction (e.g., Dichloromethane)

Drying agent (e.g., Anhydrous Magnesium Sulfate)

Procedure:

Dissolve cinnamaldehyde in a suitable solvent such as ethanol in a reaction flask.

Prepare a solution of the base (e.g., sodium hydroxide) in water.

Cool the reaction flask in an ice bath.

Slowly add the acetaldehyde to the cinnamaldehyde solution.

Add the basic solution dropwise to the reaction mixture while maintaining the low

temperature and stirring vigorously.

After the addition is complete, continue stirring for a specified time to allow the reaction to

proceed to completion.

Neutralize the reaction mixture with a dilute acid (e.g., hydrochloric acid).

Extract the product into an organic solvent like dichloromethane.

Wash the organic layer with water and brine.

Dry the organic layer over an anhydrous drying agent (e.g., magnesium sulfate).

Remove the solvent under reduced pressure to obtain the crude product.

Purify the crude product by column chromatography or recrystallization.

3.2. Selective Reduction to (2E,4E)-5-phenylpenta-2,4-dien-1-ol

The aldehyde functional group in (2E,4E)-5-phenylpenta-2,4-dienal can be selectively

reduced to a primary alcohol without affecting the conjugated diene system.[1]
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Reaction Principle: A mild reducing agent is used to selectively reduce the aldehyde to an

alcohol. A common method is the Luche reduction, which uses sodium borohydride in the

presence of a lanthanide salt like cerium(III) chloride.

Materials:

(2E,4E)-5-phenylpenta-2,4-dienal

Sodium Borohydride (NaBH₄)

Cerium(III) Chloride (CeCl₃)

Solvent (e.g., Methanol)

Quenching solution (e.g., dilute Hydrochloric Acid)

Organic solvent for extraction (e.g., Ethyl Acetate)

Procedure:

Dissolve (2E,4E)-5-phenylpenta-2,4-dienal and cerium(III) chloride in methanol in a

reaction flask.

Cool the mixture in an ice bath.

Add sodium borohydride portion-wise to the stirred solution.

Monitor the reaction progress using thin-layer chromatography (TLC).

Once the reaction is complete, quench the reaction by the slow addition of dilute

hydrochloric acid.

Extract the product with an organic solvent such as ethyl acetate.

Wash the combined organic layers with water and brine.

Dry the organic layer over an anhydrous drying agent.
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Concentrate the solution under reduced pressure to yield the desired alcohol, (2E,4E)-5-

phenylpenta-2,4-dien-1-ol.

Visualizations
4.1. Synthetic Workflow

The following diagram illustrates the workflow for the synthesis and purification of (2E,4E)-5-
phenylpenta-2,4-dienal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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